![molecular formula C18H17Cl2N3O2 B6272639 1-{4-[4-(2,4-dichlorophenyl)-1H-pyrrole-2-carbonyl]piperazin-1-yl}prop-2-en-1-one CAS No. 1629268-66-1](/img/no-structure.png)
1-{4-[4-(2,4-dichlorophenyl)-1H-pyrrole-2-carbonyl]piperazin-1-yl}prop-2-en-1-one
Description
1-{4-[4-(2,4-dichlorophenyl)-1H-pyrrole-2-carbonyl]piperazin-1-yl}prop-2-en-1-one is a useful research compound. Its molecular formula is C18H17Cl2N3O2 and its molecular weight is 378.3. The purity is usually 95.
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Scientific Research Applications
Pharmaceutical Analytical Impurity (PAI)
This compound is recognized as a Pharmaceutical Analytical Impurity (PAI) , which is crucial for ensuring the quality and safety of medicines . It is associated with the drug substance Aripiprazole and is used in analytical testing to detect, identify, and measure pharmaceutical impurities.
Analytical Testing in Early Formulation
In the early stages of pharmaceutical development, this compound can be used to conduct analytical tests during formulation feasibility studies. This helps in understanding the behavior of the compound under various conditions and how it can be formulated into a stable and effective medication .
Stress Testing for Degradation Impurities
The compound is utilized to determine degradation impurities produced during stress studies. These studies simulate adverse conditions to predict the changes a drug might undergo during storage and handling .
Spiking Studies in Process R&D
During process research and development, spiking studies are performed using this compound to demonstrate the depletion of impurities upon recrystallization. This is important for refining the manufacturing process to produce high-purity drug substances .
Retention Time and Spectra Recording
The compound is used to record retention times and/or spectra in chromatographic analysis. This information is essential for identifying and quantifying impurities in pharmaceuticals .
Identification of Unknown Impurities
It is also employed to identify unknown impurities that form under International Council for Harmonisation (ICH) stability conditions. This helps in ensuring that the drug products remain safe and effective throughout their shelf life .
Impurity Profiling in Reference Listed Drugs
Lastly, the compound is used to test for and profile impurities not listed in drug substance and drug product monographs. This is particularly important for the generic drug industry to ensure that their products meet the same standards as the reference listed drugs .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 2,4-dichlorophenylhydrazine with ethyl acetoacetate to form 4-(2,4-dichlorophenyl)-1H-pyrrole-2-carboxylic acid ethyl ester. This intermediate is then reacted with piperazine and prop-2-en-1-one to form the final product.", "Starting Materials": [ "2,4-dichlorophenylhydrazine", "ethyl acetoacetate", "piperazine", "prop-2-en-1-one" ], "Reaction": [ "Step 1: Reaction of 2,4-dichlorophenylhydrazine with ethyl acetoacetate in the presence of a base such as sodium ethoxide to form 4-(2,4-dichlorophenyl)-1H-pyrrole-2-carboxylic acid ethyl ester.", "Step 2: Hydrolysis of the ethyl ester using a strong acid such as hydrochloric acid to form 4-(2,4-dichlorophenyl)-1H-pyrrole-2-carboxylic acid.", "Step 3: Reaction of the acid with piperazine in the presence of a coupling agent such as EDCI and a base such as DIPEA to form 4-(2,4-dichlorophenyl)-1-(piperazin-1-yl)pyrrole-2-carboxylic acid.", "Step 4: Coupling of the acid with prop-2-en-1-one in the presence of a coupling agent such as HATU and a base such as DIPEA to form the final product, 1-{4-[4-(2,4-dichlorophenyl)-1H-pyrrole-2-carbonyl]piperazin-1-yl}prop-2-en-1-one." ] } | |
CAS RN |
1629268-66-1 |
Product Name |
1-{4-[4-(2,4-dichlorophenyl)-1H-pyrrole-2-carbonyl]piperazin-1-yl}prop-2-en-1-one |
Molecular Formula |
C18H17Cl2N3O2 |
Molecular Weight |
378.3 |
Purity |
95 |
Origin of Product |
United States |
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